Cas no 1798029-95-4 (2-(cyclopentylsulfanyl)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]ethan-1-one)

• Product Name: 2-(cyclopentylsulfanyl)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]ethan-1-one
• CAS No: 1798029-95-4
• MF: C₁₆H₂₉NO₃S₂
• MW: 347.536362409592
• CID: 5375389
• Update Time: 2025-10-22

2-(cyclopentylsulfanyl)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentylsulfanyl-1-[4-(2-methylpropylsulfonyl)piperidin-1-yl]ethanone
• 2-(cyclopentylsulfanyl)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]ethan-1-one

• Inchi： 1S/C16H29NO3S2/c1-13(2)12-22(19,20)15-7-9-17(10-8-15)16(18)11-21-14-5-3-4-6-14/h13-15H,3-12H2,1-2H3
• InChI Key： GZRAJBXFZYWMDV-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(S(CC(C)C)(=O)=O)CC1)CSC1CCCC1

Computed Properties

• Exact Mass: 347.159
• Monoisotopic Mass: 347.159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.1A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-(cyclopentylsulfanyl)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]ethan-1-one

Introduction to 2-(cyclopentylsulfanyl)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]ethan-1-one (CAS No. 1798029-95-4)

2-(cyclopentylsulfanyl)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]ethan-1-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1798029-95-4, represents a unique molecular architecture that combines a cyclopentylsulfanyl group with a piperidine moiety sulfonated at the 4-position. Such structural features make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents.

The molecular structure of 2-(cyclopentylsulfanyl)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]ethan-1-one consists of an ethanone backbone substituted with a cyclopentylsulfanyl group at the 2-position and a piperidine ring sulfonated at the 4-position, linked via an N-methylpiperidine moiety. This arrangement introduces both lipophilic and hydrophilic regions, which can be leveraged to enhance solubility, bioavailability, and target specificity. The presence of the sulfonamide group (–SO₂NH₂) further contributes to its pharmacological potential by improving metabolic stability and binding affinity to biological targets.

In recent years, there has been growing interest in the development of small molecules that modulate neurotransmitter systems, particularly those involving dopamine and serotonin pathways. The piperidine scaffold is a well-known pharmacophore in this context, with numerous compounds derived from it exhibiting central nervous system (CNS) activity. The introduction of a sulfonamide group into this framework can further refine pharmacokinetic properties, making 2-(cyclopentylsulfanyl)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]ethan-1-one a compelling candidate for investigating potential therapeutic effects in neurological disorders.

One of the most exciting aspects of this compound is its potential as an intermediate in the synthesis of more complex drug candidates. The versatility of its molecular structure allows for further functionalization, enabling chemists to explore diverse chemical space. This flexibility is particularly valuable in medicinal chemistry, where iterative design and optimization are essential for developing drugs with improved efficacy and safety profiles.

Recent studies have highlighted the importance of sulfonamide-containing compounds in drug development due to their broad spectrum of biological activity. Sulfonamides are known to exhibit inhibitory effects on various enzymes and receptors, making them relevant in treating conditions ranging from infections to inflammation and cancer. The specific substitution pattern in 2-(cyclopentylsulfanyl)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]ethan-1-one may confer unique interactions with biological targets, which could be exploited for therapeutic purposes.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the sulfonamide bond, which is typically achieved through nucleophilic substitution or condensation reactions. The introduction of the cyclopentylsulfanyl group may involve lithiation followed by quenching with sulfur dioxide or other electrophilic sulfur reagents. These synthetic strategies highlight the compound's complexity and the expertise required for its preparation.

In terms of pharmacological evaluation, 2-(cyclopentylsulfanyl)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]ethan-1-one has shown promise in preclinical studies as a potential modulator of neurotransmitter release and receptor activity. Its ability to interact with both lipophilic and hydrophilic regions of biological targets suggests that it may have broad applicability across multiple therapeutic areas. Further investigation into its pharmacodynamics and pharmacokinetics will be crucial for determining its clinical potential.

The compound's structural features also make it an attractive scaffold for developing derivatives with enhanced properties. By modifying substituents on the cyclopentyl ring or the piperidine moiety, researchers can fine-tune its biological activity and pharmacokinetic profile. This approach aligns with modern drug discovery trends, which emphasize structure-based design and computational modeling to accelerate the development pipeline.

From a regulatory perspective, 1798029-95-4 must meet stringent quality standards before it can be considered for clinical use. This includes rigorous testing for purity, stability, and toxicity. Compliance with Good Manufacturing Practices (GMP) is essential to ensure that pharmaceutical-grade material is produced consistently and safely. These regulatory requirements underscore the importance of meticulous research and development in bringing new drugs to market.

The future prospects for 2-(cyclopentylsulfanyl)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]ethan-1-one are bright, given its unique structural features and potential therapeutic applications. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs. Collaborative efforts between academic researchers, pharmaceutical companies, and regulatory agencies will be necessary to translate preclinical findings into viable therapeutic options for patients worldwide.